Cas no 1536707-43-3 (1-(4-Bromo-3-methylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(4-Bromo-3-methylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1536707-43-3
• MF: C₉H₈BrF₃O
• MW: 269.06
• MDL: MFCD21783139
• CID: 4604587
• PubChem ID: 66478873
• Update Time: 2024-11-07

1-(4-Bromo-3-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methylphenyl)-2,2,2-trifluoroethan-1-ol
• 1-(4-Bromo-3-methylphenyl)-2,2,2-trifluoroethanol
• Benzenemethanol, 4-bromo-3-methyl-α-(trifluoromethyl)-
• 4-Bromo-3-methyl-alpha-(trifluoromethyl)benzyl Alcohol
• MFCD21783139
• SCHEMBL17716410
• 1536707-43-3
• RIVPFERROZLXLY-UHFFFAOYSA-N
• SY160451
• CS-0192332
• EN300-177125
• E92103
• AKOS015824435
• 1-(4-Bromo-3-methylphenyl)-2,2,2-trifluoroethan-1-ol

• MDL： MFCD21783139
• Inchi： 1S/C9H8BrF3O/c1-5-4-6(2-3-7(5)10)8(14)9(11,12)13/h2-4,8,14H,1H3
• InChI Key： RIVPFERROZLXLY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C(C)=C1)(O)C(F)(F)F

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų